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Introduction
In the landscape of atomic physics and spectroscopy, the Rydberg constant (R∞) stands as a

cornerstone, fundamentally linking the spectral lines of atoms to a set of universal physical

constants. First identified empirically by Johannes Rydberg, its theoretical basis was later

elucidated by Niels Bohr, marking a monumental achievement for early quantum mechanics.[1]

[2] This constant represents the limiting wavenumber of a photon that can be emitted from a

hydrogen atom as the electron transitions from an infinite energy level to the ground state.[3][4]

Its precise determination not only validates the principles of quantum electrodynamics (QED)

but also serves as a crucial component in the determination of other fundamental constants.[4]

This technical guide provides an in-depth exploration of the theoretical underpinnings of the

Rydberg constant, details the experimental protocols for its determination, and presents the

relevant quantitative data in a structured format.

I. Theoretical Basis and Derivation
The Rydberg constant is not a fundamental constant in itself but is a composite of several

fundamental constants of nature.[5] Its theoretical value can be derived from the principles of
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the Bohr model of the hydrogen atom, which, despite its simplifications, provides a remarkably

accurate initial framework.[2][6]

The Bohr model is predicated on several key postulates:

Electrons exist in discrete, quantized energy levels or orbits.[2]

An electron in a stable orbit does not radiate energy.[2]

An electron can transition between these orbits by absorbing or emitting a photon of a

specific energy, corresponding to the energy difference between the levels.[2]

The derivation begins by equating the Coulomb force of attraction between the proton and the

electron with the centripetal force required for the electron's circular orbit. The quantization of

angular momentum is then introduced as a foundational condition. This series of logical steps,

outlined in the diagram below, ultimately expresses the energy of each quantized level in terms

of fundamental constants. The Rydberg constant emerges as the prefactor in the equation

describing the wavenumber of the photon emitted during an electronic transition.
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Start: Bohr's Postulates
- Quantized energy levels

- Stable, non-radiating orbits

Classical Mechanics Foundation:
Coulomb Force = Centripetal Force

(ke²/r²) = (mv²/r)

Apply to Hydrogen Atom

Quantum Condition:
Quantization of Angular Momentum

(mvr = nħ)

Introduce Quantum Constraint

Derive Quantized Radius (r_n):
Combine classical force and quantum condition

Derive Quantized Total Energy (E_n):
Sum of Kinetic and Potential Energy

E_n = -ke²/(2r_n)

Substitute r_n into E_n:
E_n = -(m_e * e^4) / (8 * ε_0² * h² * n²)

Energy of Emitted Photon (ΔE):
ΔE = E_i - E_f = hc/λ

Consider electron transition
from n_i to n_f

Derive Rydberg Formula for Wavenumber (1/λ):
1/λ = (m_e * e^4) / (8 * ε_0² * h³ * c) * (1/n_f² - 1/n_i²)

Identify the Rydberg Constant (R∞):
R∞ = (m_e * e^4) / (8 * ε_0² * h³ * c)

Isolate the constant prefactor

Click to download full resolution via product page

Figure 1: Derivation of the Rydberg Constant from Bohr's Model.
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The formula for the Rydberg constant for an infinitely massive nucleus (R∞) is therefore:

R∞ = (mₑe⁴) / (8ε₀²h³c)

Where:

mₑ is the rest mass of the electron.[7]

e is the elementary charge.[7]

ε₀ is the permittivity of free space.[7]

h is the Planck constant.[7]

c is the speed of light in a vacuum.[7]

For a nucleus with a finite mass (M), the electron's mass is replaced by the reduced mass of

the system (μ = mₑM / (mₑ + M)), leading to a nucleus-specific Rydberg constant (Rₘ).[1][4]

II. Quantitative Data Summary
The Rydberg constant has been measured with extraordinary precision and its value is

expressed in various units.[1][4] The following tables summarize these values and its

relationship with other fundamental constants.

Table 1: Values of the Rydberg Constant (R∞)

Unit Value

Wavenumber 10,973,731.568160 m⁻¹

Frequency 3.2898419602508 x 10¹⁵ Hz[1]

Energy (Joules) 2.1798723611035 x 10⁻¹⁸ J

Energy (eV) 13.605693122994 eV

Source: CODATA 2018 recommended values.
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Table 2: Rydberg Constant for Selected Hydrogen Isotopes

Isotope Symbol Value (m⁻¹)

Protium (¹H) RH 10,967,758.3

Deuterium (²H) RD 10,970,742.7

Tritium (³H) RT 10,971,735.0

Note: These values account for the reduced mass of each specific nucleus.

III. Experimental Determination of the Rydberg
Constant
The determination of the Rydberg constant has evolved from classical spectroscopic methods

to high-precision laser spectroscopy, which requires corrections from quantum

electrodynamics.

A. Classical Determination via Hydrogen Emission
Spectroscopy
A foundational experiment to determine the Rydberg constant involves measuring the

wavelengths of the visible spectral lines of hydrogen (the Balmer series) using a diffraction

grating spectrometer.[8][9]

Experimental Protocol:

Setup and Calibration:

A high-voltage power supply is used to excite hydrogen gas in a discharge tube, causing it

to emit light.[7][9]

A spectrometer, consisting of a collimator, a diffraction grating, and a telescope, is aligned.

[7] The collimator is focused to produce a parallel beam of light from the discharge tube's

slit.
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The diffraction grating's spacing (d) is calibrated by observing the diffraction pattern of a

source with well-known spectral lines, such as a mercury or sodium lamp.[8][9]

Data Acquisition:

The light from the hydrogen discharge tube is passed through the diffraction grating, which

disperses the light into its constituent wavelengths.[7]

The telescope is used to view the diffracted spectral lines of the Balmer series (transitions

where the final state is n=2).[8] Four lines are typically visible: red (H-α, n=3→2), blue-

green (H-β, n=4→2), and two violet lines (H-γ, n=5→2 and H-δ, n=6→2).[7]

The diffraction angle (θ) for each spectral line is measured with high precision using the

spectrometer's goniometer for multiple orders of diffraction (m).[7]

Data Analysis:

The wavelength (λ) of each observed spectral line is calculated using the grating equation:

d sin(θ) = mλ.

The Rydberg formula is rearranged to the linear form: 1/λ = RH (1/2² - 1/ni²), where ni is

the initial principal quantum number (3, 4, 5, 6).

A graph of 1/λ (wavenumber) versus (1/4 - 1/ni²) is plotted.

The slope of the best-fit line of this graph yields the experimental value for the Rydberg

constant for hydrogen (RH).[10]
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1. Setup & Calibration

2. Data Acquisition

3. Data Analysis

Excite Hydrogen Gas
(Discharge Tube)

Align Spectrometer
(Collimator, Grating, Telescope)

Observe Hydrogen Balmer Series
(H-α, H-β, H-γ, H-δ)

Calibrate Grating Spacing (d)
with a known source (e.g., Hg lamp)

Calculate Wavelengths (λ)
using Grating Equation: d sin(θ) = mλ

d

Measure Diffraction Angles (θ)
for each spectral line

θ

Plot Wavenumber (1/λ) vs.
(1/2² - 1/nᵢ²)

λ

Determine Slope of the Line

Result: Experimental Value
of Rydberg Constant (R_H)
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Figure 2: Experimental Workflow for Determining the Rydberg Constant.
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B. High-Precision Measurements and QED Corrections
Modern determinations of the Rydberg constant achieve uncertainties of parts per trillion by

employing advanced techniques like Doppler-free two-photon laser spectroscopy.[4][11] At this

level of precision, the simple Bohr model is insufficient, and corrections arising from quantum

electrodynamics (QED) become critical.[1][2]

The primary QED correction is the Lamb shift, which is a small energy difference between the

2S₁/₂ and 2P₁/₂ states of the hydrogen atom. According to the Dirac equation, these states

should be degenerate, but interactions between the electron and vacuum energy fluctuations

lift this degeneracy.[12] This shift, along with other effects like finite nuclear size, vacuum

polarization, and electron self-energy, must be precisely calculated and accounted for when

determining the Rydberg constant from experimental transition frequency measurements.[2][6]

[13] High-precision experiments now serve as stringent tests of these QED calculations.

Key QED Effects

Bohr Model Energy Levels
(Degenerate States, e.g., 2S₁/₂ and 2P₁/₂)

High-Precision Spectroscopy
(e.g., Doppler-Free Two-Photon Spectroscopy)

Theoretically Predicts

Quantum Electrodynamics (QED) Corrections

Requires Correction by

Observed Transition Frequencies
(Measured with high accuracy)

Experimentally Measures

Precise Value of Rydberg Constant (R∞)

Determines

Refined Theoretical Energy Levels
(Non-degenerate states)

Leads to

via comparison with

Lamb Shift
(Vacuum energy fluctuations) Finite Nuclear Size Electron Self-Energy
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Figure 3: The Role of QED Corrections in Precision Measurement.

IV. Conclusion
The Rydberg constant is a powerful testament to the predictive power of quantum mechanics.

Its theoretical basis, rooted in the foundational principles of atomic structure, allows for its

calculation from a set of more fundamental constants. Experimental determination of its value,

from classical spectroscopy to modern high-precision measurements, has not only confirmed

the theoretical framework but also pushed the boundaries of our understanding of quantum

electrodynamics. For researchers in the physical and life sciences, a firm grasp of the Rydberg

constant's theoretical origins is essential for appreciating the intricate and quantifiable nature of

the atomic world.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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